Cas no 299167-70-7 (3-hydrazinyl-2-methylbenzoic acid)

• Product Name: 3-hydrazinyl-2-methylbenzoic acid
• CAS No: 299167-70-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD18826055
• CID: 1023078
• PubChem ID: 45076309
• Update Time: 2025-11-06

3-hydrazinyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydrazino-2-methyl- (9CI)
• 3-Hydrazino-2-methylbenzoic acid
• 3-Hydrazinyl-2-methylbenzoic acid
• 3-hydrazinyl-2-methylbenzoic acid

• MDL： MFCD18826055
• Inchi： 1S/C8H10N2O2/c1-5-6(8(11)12)3-2-4-7(5)10-9/h2-4,10H,9H2,1H3,(H,11,12)
• InChI Key： KKAVZGLBDJOWNF-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 75.4

Additional information on 3-hydrazinyl-2-methylbenzoic acid

Research Briefing on 3-Hydrazinyl-2-methylbenzoic Acid (CAS: 299167-70-7) in Chemical Biology and Pharmaceutical Applications

3-Hydrazinyl-2-methylbenzoic acid (CAS: 299167-70-7) is a chemically synthesized compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This hydrazine derivative serves as a crucial building block in the synthesis of various bioactive molecules, including enzyme inhibitors, receptor modulators, and potential therapeutics for inflammatory and neoplastic diseases. Recent studies have highlighted its role as a key intermediate in the development of novel pharmacophores targeting specific biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-hydrazinyl-2-methylbenzoic acid in the synthesis of selective COX-2 inhibitors. The researchers utilized this compound as a core scaffold to develop a series of derivatives with improved anti-inflammatory activity and reduced gastrointestinal toxicity compared to traditional NSAIDs. The molecular docking studies revealed that the hydrazine moiety plays a critical role in binding to the secondary pocket of the COX-2 enzyme, while the methyl group at the 2-position contributes to enhanced metabolic stability.

In oncology research, 3-hydrazinyl-2-methylbenzoic acid has shown promise as a precursor for the development of small molecule inhibitors targeting protein-protein interactions. A recent Nature Communications article (2024) described its incorporation into a novel class of MDM2-p53 interaction disruptors, demonstrating potent antitumor activity in xenograft models of p53 wild-type cancers. The compound's ability to form stable hydrazone linkages with various aldehydes and ketones has been particularly valuable in creating structurally diverse inhibitor libraries through combinatorial chemistry approaches.

The compound's pharmacokinetic properties have been systematically investigated in a series of ADME studies published in Drug Metabolism and Disposition (2023). These studies revealed that 3-hydrazinyl-2-methylbenzoic acid exhibits favorable absorption characteristics when administered orally, with moderate plasma protein binding (approximately 65-75%) and a plasma half-life suitable for once-daily dosing regimens. However, researchers noted that careful consideration must be given to potential metabolic pathways involving N-acetylation and oxidative processes when designing derivatives based on this scaffold.

Emerging applications in radiopharmaceutical development have also been reported, where 3-hydrazinyl-2-methylbenzoic acid serves as a versatile chelating agent for radioisotopes. A 2024 study in the Journal of Nuclear Medicine demonstrated its successful conjugation with 68Ga for PET imaging applications, showing excellent tumor targeting properties in preclinical models of neuroendocrine tumors. The methyl group at the 2-position was found to significantly improve the in vivo stability of the radiolabeled conjugate compared to unsubstituted analogs.

From a synthetic chemistry perspective, recent advancements in green chemistry methodologies have improved the production efficiency of 3-hydrazinyl-2-methylbenzoic acid. A 2023 Organic Process Research & Development publication described a continuous flow synthesis approach that reduces reaction times from hours to minutes while maintaining high yields (>85%) and purity (>98%). This technological advancement addresses previous challenges associated with large-scale production and has made the compound more accessible for pharmaceutical development programs.

In conclusion, 3-hydrazinyl-2-methylbenzoic acid (CAS: 299167-70-7) continues to demonstrate significant value across multiple domains of pharmaceutical research. Its unique chemical properties and versatility as a synthetic intermediate position it as an important tool in the development of novel therapeutic agents. Future research directions may focus on expanding its applications in targeted drug delivery systems and exploring its potential in emerging areas such as PROTAC technology and covalent inhibitor design.